![molecular formula C8H16ClN3S B1431061 4-[(Diethylamino)methyl]-1,3-thiazol-2-amine dihydrochloride CAS No. 1426291-11-3](/img/structure/B1431061.png)
4-[(Diethylamino)methyl]-1,3-thiazol-2-amine dihydrochloride
Overview
Description
“4-[(Diethylamino)methyl]-1,3-thiazol-2-amine dihydrochloride” is a chemical compound that contains a thiazole ring, which is a heterocyclic compound with a ring structure composed of three carbon atoms, one nitrogen atom, and one sulfur atom . The diethylamino group and the amine group attached to the thiazole ring could potentially make this compound a candidate for various chemical reactions .
Molecular Structure Analysis
The molecular structure of this compound, as suggested by its name, contains a thiazole ring with a diethylamino-methyl group and an amine group attached . The presence of these functional groups could influence the compound’s reactivity and interactions with other molecules.Chemical Reactions Analysis
The chemical reactions that this compound might undergo would depend on the conditions and the other reactants present. The amine groups could potentially participate in acid-base reactions, and the compound could possibly undergo electrophilic substitution reactions at the thiazole ring .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its precise molecular structure. Factors that could influence its properties include the size and shape of the molecule, the exact placement and orientation of the functional groups, and the presence of any charges or polar regions .Safety and Hazards
Future Directions
The potential applications and future directions for research on this compound would depend on its physical and chemical properties, as well as any biological activity it might have. It could potentially be of interest in fields such as medicinal chemistry, materials science, or chemical synthesis .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-[(Diethylamino)methyl]-1,3-thiazol-2-amine dihydrochloride involves the reaction of diethylamine with 2-bromoacetaldehyde followed by cyclization with thiourea to form the desired product.", "Starting Materials": [ "Diethylamine", "2-Bromoacetaldehyde", "Thiourea", "Hydrochloric acid" ], "Reaction": [ "Step 1: Diethylamine is reacted with 2-bromoacetaldehyde in the presence of hydrochloric acid to form the intermediate, 4-(Diethylamino)methyl)-2-bromoacetaldehyde.", "Step 2: Thiourea is added to the reaction mixture and the resulting mixture is heated to promote cyclization and form the desired product, 4-[(Diethylamino)methyl]-1,3-thiazol-2-amine.", "Step 3: The product is then treated with hydrochloric acid to form the dihydrochloride salt, 4-[(Diethylamino)methyl]-1,3-thiazol-2-amine dihydrochloride." ] } | |
CAS No. |
1426291-11-3 |
Molecular Formula |
C8H16ClN3S |
Molecular Weight |
221.75 g/mol |
IUPAC Name |
4-(diethylaminomethyl)-1,3-thiazol-2-amine;hydrochloride |
InChI |
InChI=1S/C8H15N3S.ClH/c1-3-11(4-2)5-7-6-12-8(9)10-7;/h6H,3-5H2,1-2H3,(H2,9,10);1H |
InChI Key |
QFHDMSDYNBOJQP-UHFFFAOYSA-N |
SMILES |
CCN(CC)CC1=CSC(=N1)N.Cl.Cl |
Canonical SMILES |
CCN(CC)CC1=CSC(=N1)N.Cl |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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